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This technical guide provides a comprehensive overview of the spectrum of activity for
ANT2681, a novel metallo--lactamase (MBL) inhibitor. ANT2681 is under development to be
used in combination with meropenem for the treatment of serious infections caused by MBL-
producing Enterobacterales. This document details the quantitative data on its efficacy, the
experimental protocols used in its evaluation, and visual representations of its mechanism of
action and experimental workflows.

Introduction

The rise of carbapenem-resistant Enterobacterales (CRE) producing metallo-f3-lactamases
(MBLSs) represents a significant global health threat.[1][2] MBLs hydrolyze a broad range of -
lactam antibiotics, including carbapenems, rendering them ineffective.[3] ANT2681 is a specific
and competitive inhibitor of MBLs, with particularly potent activity against New Delhi metallo-[3-
lactamase (NDM) enzymes.[1][4] It acts by interacting with the dinuclear zinc ion cluster at the
active site of these enzymes.[3][5] This guide summarizes the key findings from preclinical
studies investigating the spectrum of activity of ANT2681.
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Quantitative Data: In Vitro Activity

The primary mechanism of ANT2681 is the inhibition of MBLS, thereby restoring the
antibacterial activity of B-lactam antibiotics like meropenem. Its efficacy has been quantified
through enzyme inhibition assays (determining the inhibition constant, Ki) and antimicrobial
susceptibility testing (determining the Minimum Inhibitory Concentration, MIC).

Enzyme Inhibition Activity

ANT2681 has demonstrated potent inhibitory activity against a range of MBLs, with a particular
strength against NDM-1.

Metallo-B-Lactamase Ki Value
NDM-1 40 nM[4]

VIM-1 100 nM[4]
VIM-2 680 nM[4]
IMP-1 6.3 pM[4]

Potentiation of Meropenem Activity

In combination with meropenem, ANT2681 significantly reduces the MIC of meropenem
against a large panel of MBL-producing Enterobacterales.

Table 2.1: Meropenem MICs with and without ANT2681 against MBL-Positive
Enterobacterales[1][4]

Meropenem + ANT2681 (8
Meropenem MIC50/MIC90

Organism Subset pg/mL) MIC50/MIC90
(ng/mL)
(ng/imL)
All MBL-positive
>32/>32 0.25/8
Enterobacterales (n=1,687)
NDM-producing CRE
>32/>32 0.25/8

(n=1,108)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectrum-of-activity-of-ant2681
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectrum-of-activity-of-ant2681
https://journals.asm.org/doi/10.1128/aac.00203-21
https://journals.asm.org/doi/10.1128/aac.00203-21
https://journals.asm.org/doi/10.1128/aac.00203-21
https://journals.asm.org/doi/10.1128/aac.00203-21
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectrum-of-activity-of-ant2681
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectrum-of-activity-of-ant2681
https://pubmed.ncbi.nlm.nih.gov/33820763/
https://journals.asm.org/doi/10.1128/aac.00203-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2.2: Activity of Meropenem-ANT2681 against Enterobacterales Producing Different
MBLs[1][4]

% of Isolates Inhibited by Meropenem (8

MBL Produced
pg/mL) + ANT2681 (8 pg/mL)

NDM-CRE 92.5%
VIM-positive 74.9%
IMP-positive 85.7%

Table 2.3: Comparative Activity against NDM-positive Escherichia coli[1]

Compound Combination MIC90 (pg/mL)
Meropenem-ANT2681 1
Aztreonam-avibactam (ATM-AVI) 4

Cefiderocol (FDC) >32
Cefepime-taniborbactam (FEP-taniborbactam) >32

Experimental Protocols

The following sections detail the methodologies employed in the key studies cited in this guide.

Antimicrobial Susceptibility Testing

The in vitro potency of meropenem in combination with ANT2681 was determined using broth
microdilution methods following the guidelines of the Clinical and Laboratory Standards
Institute (CLSI).

e Method: Broth microdilution in cation-adjusted Mueller-Hinton broth (CAMHB).

e Inoculum: Standardized bacterial suspension.
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e Test Compounds: Meropenem was tested in doubling dilutions, both alone and in the
presence of a fixed concentration of ANT2681 (typically 8 pg/mL). For cefiderocol testing,
iron-depleted CAMHB was utilized.

e |ncubation: Panels were incubated at 35°C for 16-20 hours.

» Endpoint: The MIC was defined as the lowest concentration of the antimicrobial agent that
completely inhibited visible growth of the organism.

Murine Neutropenic Thigh Infection Model

The pharmacokinetics and pharmacodynamics of the meropenem-ANT2681 combination were
evaluated in a well-established murine infection model.[5][6]

» Animal Model: Neutropenic mice were used to simulate conditions in immunocompromised
patients. Neutropenia was induced by intraperitoneal injections of cyclophosphamide.

« Infection: Mice were inoculated intramuscularly in the thigh with a standardized suspension
of an NDM-producing Enterobacterales strain.

o Treatment: Meropenem was administered subcutaneously (s.c.), and ANT2681 was
administered intravenously (i.v.). Dose-ranging and dose-fractionation studies were
performed.

o Pharmacodynamic Analysis: The bacterial burden in the thighs was determined after 24
hours of treatment. The relationship between drug exposure (e.g., area under the
concentration-time curve, AUC) and antibacterial effect (change in bacterial log10 CFU/thigh)
was modeled to determine the pharmacodynamic index associated with efficacy. For
ANT2681, the AUC was identified as the relevant pharmacodynamic index.[5][6] The
magnitude of meropenem-ANT2681 exposure required to achieve stasis (no change in
bacterial burden) was determined against multiple NDM-producing strains.[5]

Visualizations

The following diagrams illustrate the mechanism of action of ANT2681 and the workflow of the
in vivo experimental model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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